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Compound of Interest

Compound Name: 2,5-Dimethoxyphenol

Cat. No.: B092355 Get Quote

In-Depth Technical Guide: 2,5-Dimethoxyphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dimethoxyphenol, a
significant chemical compound with applications in various research and development sectors.

This document outlines its core chemical properties, synthesis, and potential biological

significance, supported by experimental data and methodologies.

Core Chemical Identity
CAS Number: 18113-18-3[1][2][3][4]

Molecular Formula: C₈H₁₀O₃[1][2][3][4]

Synonyms: Phenol, 2,5-diMethoxy-

Molecular Weight: 154.17 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dimethoxyphenol is presented in the

table below. This data is crucial for its handling, formulation, and application in experimental

settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b092355?utm_src=pdf-interest
https://www.benchchem.com/product/b092355?utm_src=pdf-body
https://www.chemscene.com/18113-18-3.html
https://wap.guidechem.com/encyclopedia/2-5-dimethoxy-phenol-dic367240.html
https://cymitquimica.com/products/10-F079529/25-dimethoxyphenol/
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxyphenol
https://www.chemscene.com/18113-18-3.html
https://wap.guidechem.com/encyclopedia/2-5-dimethoxy-phenol-dic367240.html
https://cymitquimica.com/products/10-F079529/25-dimethoxyphenol/
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxyphenol
https://www.chemscene.com/18113-18-3.html
https://www.benchchem.com/product/b092355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Appearance
Colorless to light yellow or light

orange clear liquid
[2]

Purity ≥98% [1][3]

Boiling Point 135 °C at 15 mmHg

Flash Point 117 °C

Specific Gravity (20/20) 1.19

Refractive Index 1.55

Solubility
Slightly soluble (7.6 g/L at 25

°C)
[2]

Maximum Absorption

Wavelength (λmax)
305 nm [2]

pKa 9.59 ± 0.10 (Predicted) [2]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2,5-Dimethoxyphenol are

not readily available in the provided search results, a general understanding of its chemical

class suggests that it can be synthesized through the methoxylation of a corresponding

dihydroxyphenol or the hydroxylation of a dimethoxybenzene derivative. These types of

reactions are fundamental in organic chemistry and would typically involve standard laboratory

techniques for aromatic substitution and functional group manipulation.

A generalized workflow for a potential synthesis and purification process is outlined below.
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Caption: Generalized workflow for the synthesis and purification of 2,5-Dimethoxyphenol.

Biological Significance and Signaling Pathways
2,5-Dimethoxyphenol belongs to the class of methoxybenzenes and phenols, compounds

which are known to exhibit a range of biological activities.[4] As a substituted phenol, it
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possesses antioxidant potential due to the hydroxyl group, which can act as a hydrogen donor

to scavenge free radicals. The methoxy groups can modulate its lipophilicity and metabolic

stability, which are critical parameters in drug design.

Further research is required to elucidate the specific signaling pathways in which 2,5-
Dimethoxyphenol may be involved. However, based on its structural similarity to other

biologically active phenols and methoxybenzenes, a hypothetical involvement in cellular

signaling can be postulated.
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Caption: Postulated antioxidant mechanism of 2,5-Dimethoxyphenol in cellular signaling.

Applications in Research and Drug Development
Given its chemical structure, 2,5-Dimethoxyphenol serves as a valuable building block in

organic synthesis. Its functional groups—a hydroxyl and two methoxy groups on a benzene

ring—allow for a variety of chemical modifications, making it a versatile precursor for the

synthesis of more complex molecules, including potential pharmaceutical agents and other fine

chemicals. Its classification includes being a building block in the categories of ethers and

phenols.

Safety and Handling
According to available safety data, 2,5-Dimethoxyphenol is known to cause skin and serious

eye irritation. Standard laboratory safety protocols, including the use of personal protective

equipment such as gloves and safety glasses, should be strictly followed when handling this

compound. It is recommended to wash thoroughly after handling and to have appropriate first-

aid measures in place. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier. The compound should be stored at room temperature, preferably in a

cool and dark place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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